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Compound of Interest

Compound Name: Oleyl methacrylate

Cat. No.: B076340 Get Quote

Essential Safety and Handling Guide for Oleyl
Methacrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Oleyl methacrylate. The following procedures are based on established best practices for

methacrylate esters, ensuring a safe laboratory environment. Due to the limited availability of a

specific Safety Data Sheet (SDS) for Oleyl methacrylate (CAS 13533-08-9), the information

presented is extrapolated from data on structurally similar methacrylate compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
Oleyl methacrylate, like other methacrylate esters, is presumed to pose several hazards.[1][2]

[3] It is essential to use appropriate Personal Protective Equipment (PPE) to minimize exposure

and ensure personal safety.[1][4]
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Hazard Description
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation
May cause skin irritation upon

contact.[1][3]

Gloves: Chemical-resistant

gloves (e.g., nitrile, neoprene,

or butyl rubber).[5] Ensure

gloves are inspected before

use and changed frequently.

Eye Irritation
Can cause serious eye

irritation.[1][3]

Eye Protection: Safety glasses

with side shields or chemical

splash goggles are mandatory.

[4] A face shield may be

required for splash hazards.[4]

Respiratory Irritation
Vapors may cause respiratory

tract irritation.[1][3]

Respiratory Protection: Use in

a well-ventilated area,

preferably a chemical fume

hood.[5] If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Flammability

Methacrylate esters are

generally flammable liquids.[2]

[3]

Protective Clothing: A flame-

retardant lab coat should be

worn.

Physical and Chemical Properties of Similar Methacrylates
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Property
n-Octyl
Methacrylate

Allyl
Methacrylate

Ethyl
Methacrylate

Methyl
Methacrylate

Boiling Point
No Data

Available

No Data

Available

No Data

Available
100 °C[6]

Flash Point
No Data

Available

No Data

Available

No Data

Available
10 °C[6]

Density
No Data

Available

No Data

Available

No Data

Available
0.94 g/cm³[6]

Note: Specific quantitative data for Oleyl methacrylate is limited. The predicted boiling point is

423.4±24.0 °C and the predicted density is 0.877±0.06 g/cm3 .[7]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is vital when working with Oleyl methacrylate to

minimize risks.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, with a certified chemical fume hood being the preferred

engineering control.[5]

Ensure that an emergency eyewash station and safety shower are readily accessible.[2]

Remove all potential ignition sources from the work area, as methacrylate esters can be

flammable.[2][3]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as outlined in the table above. This

includes chemical-resistant gloves, safety goggles, and a lab coat.

3. Chemical Handling:
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Avoid direct contact with skin and eyes.[1]

Do not inhale vapors.[1]

Use the smallest quantity of the chemical necessary for the experiment.

Keep the container tightly closed when not in use.[1]

4. In Case of a Spill:

For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite).

Place the absorbed material into a sealed, labeled container for hazardous waste disposal.

For large spills, evacuate the area and contact your institution's environmental health and

safety (EHS) department.

Disposal Plan: Safe Waste Management
Proper disposal of Oleyl methacrylate and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing Oleyl methacrylate, including contaminated PPE and absorbent

materials, in a designated, properly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

2. Storage of Waste:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources.

Keep the container tightly sealed.

3. Disposal Procedure:
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Dispose of the hazardous waste through your institution's EHS-approved waste disposal

program.[1]

Incineration is a common disposal method for similar chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Oleyl
methacrylate, from initial preparation to final disposal.
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4. Handle Chemical in Fume Hood
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8. Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Oleyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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